Cas no 22837-81-6 (2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-)
22837-81-6 structure
Product Name:2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-
CAS No:22837-81-6
MF:C14H12O2
MW:212.243884086609
CID:1414852
PubChem ID:1482740
Update Time:2025-04-20
2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-
- methyl b-(b-naphthyl)acrylate
- 22837-81-6
- 3-Naphthalen-1-yl-acrylic acid methyl ester
- 74086-96-7
- Methyl 3-(naphthalen-1-yl)acrylate
- Methyl (E)-3-(naphthalen-1-yl)acrylate
-
- Inchi: 1S/C14H12O2/c1-16-14(15)10-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-10H,1H3/b10-9+
- InChI Key: MNGYPDQJVYJTLM-MDZDMXLPSA-N
- SMILES: O(C)C(/C=C/C1C=CC=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 212.08376
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
22837-81-6 (2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-) Related Products
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- 1754-62-7(methyl-3-phenylprop-2-enoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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